Cas no 132489-33-9 (3-Pentanone, 2-(phenylmethoxy)-, (2S)-)

3-Pentanone, 2-(phenylmethoxy)-, (2S)- structure
132489-33-9 structure
Product Name:3-Pentanone, 2-(phenylmethoxy)-, (2S)-
CAS No:132489-33-9
MF:C12H16O2
MW:192.254243850708
CID:1230963
PubChem ID:10932277
Update Time:2025-04-20

3-Pentanone, 2-(phenylmethoxy)-, (2S)- Chemical and Physical Properties

Names and Identifiers

    • 3-Pentanone, 2-(phenylmethoxy)-, (2S)-
    • (2S)-2-phenylmethoxypentan-3-one
    • (2S)-2-(Benzyloxy)pentan-3-one
    • 2-(Phenylmethoxy)-3-pentanone, (2S)-
    • (S)-(-)-2-(Benzyloxy)-3-pentanone
    • 132489-33-9
    • (2S)-2-(Phenylmethoxy)-3-pentanone
    • (2S)-2-Benzyloxy-3-pentanone
    • MR7G4B3UU6
    • SCHEMBL3394524
    • 132489-34-0
    • (s)-2-benzyloxy-3-pentanone
    • Inchi: 1S/C12H16O2/c1-3-12(13)10(2)14-9-11-7-5-4-6-8-11/h4-8,10H,3,9H2,1-2H3/t10-/m0/s1
    • InChI Key: DEOOBELFQJXOAE-JTQLQIEISA-N
    • SMILES: O(CC1C=CC=CC=1)[C@@H](C)C(CC)=O

Computed Properties

  • Exact Mass: 192.115029749g/mol
  • Monoisotopic Mass: 192.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 26.3Ų
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